Cas no 532-24-1 (Tropinone)

Tropinone is a hyoscyamine alkaloid, usually needle shaped crystals (gasoline), used as an intermediate in the synthesis of atropine sulfate. It is an alkaloid molecule worthy of mentioning in the history of organic synthesis [1] [2]
tropinone was reacted with dimethyl carbonate in the presence of base to produce 2-methoxycarbonyl tropinone, and then the product was hydrogenated in the presence of Raney nickel to produce methyl bud base. Finally, methyl bud base was esterified with benzoyl chloride in the presence of pyridine to obtain Cockayne< Br>

Tropinone structure

Product Name:Tropinone

CAS No:532-24-1

Molecular Formula:C₈H₁₃NO

Molecular Weight:139.1949

MDL:MFCD00005549

CID:38077

PubChem ID:24900577

Tropinone Properties

Names and Identifiers

- Tropinone
- 3-TROPANONE
- 8-Methyl-8-azabicyclo[3.2.1]octan-3-one
- 8-Methyl-8-azabicyclo[3.2.1]-3-octanone
- 8-methyl-8-azabicyclo[3.2.1]oct-3-one
- 8-methyl-8-aza-bicyclo[3.2.1]octan-3-one
- 8-methyl-8-azabicyclo[3.2.1]octane-3-one
- N-methyl-3-tropanone
- tropan-3-one
- Tropanon
- Tropanone
- Tropinon
- TROPIONONE
- 3-Tropinone
- 8-Azabicyclo[3.2.1]octan-3-one, 8-methyl-
- 1.alpha.H,5.alpha.H-Tropan-3-one
- QQXLDOJGLXJCSE-UHFFFAOYSA-N
- 8-Methyl-8-azabicyclo(3.2.1)octan-3-one
- 8-Azabicyclo(3.2.1)octan-3-one, 8-methyl-
- Tropinone, 99%
- 1Ah,5ah-tropan-3-one
- HMS3604E08
- STR05973
- STL370340
- NSC118012
- SBB00
- Tropinone supplier
- 532-24-1
- AKOS009156701
- SCHEMBL113383
- PS-4518
- EINECS 208-530-6
- UNII-2A8CC8KA5F
- C00783
- 36EBAD2F-EED9-45EC-ABD8-2561A0A1AC8A
- HY-Y0135
- 2A8CC8KA5F
- 8-methyl-8-azabicyclo[3.2.1]-octan-3-one
- NSC 118012
- MFCD00005549
- AM20100122
- CS-W019976
- NS00015331
- 8-methyl-8-azabicyclo-[3.2.1]octan-3-one
- DTXSID30862133
- EN300-36457
- s5687
- AC-1978
- F0001-1371
- FT-0632322
- NSC-118012
- 1alphaH,5alphaH-Tropan-3-one
- Z362847958
- (1S*,5R*)-8-Methyl-8-aza-bicyclo[3.2.1]octan-3-one
- W-105761
- Tropinone 100 microg/mL in Acetonitrile
- 35193-79-4
- (+/-)-3-tropanone
- AKOS015955672
- TNE
- N-Methyl-8-azabicyclo[3.2.1]octan-3-one
- SCHEMBL113382
- (1R,5S)-8-METHYL-8-AZABICYCLO(3.2.1)OCTAN-3-ONE
- QQXLDOJGLXJCSE-KNVOCYPGSA-N
- CHEBI:16656
- Q421326
- T0626
- N-METHYL-8-AZABICYCLO(3.2.1)OCTAN-3-ONE
- DB01874
- AMY5804
- (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-one
- CHEMBL1236344
- AS-12462
- (+)-3-tropanone
- F10926
- (+-)-3-tropanone
- 8-METHYL-8-AZABICYCLO[3,2,1]OCTAN-3-ONE
- 3-Tropanone; 8-Methyl-8-azabicyclo[3.2.1]octan-3-one
- BBL033682
- +Expand
- MDL： MFCD00005549
- InChIKey： QQXLDOJGLXJCSE-UHFFFAOYSA-N
- Inchi： 1S/C8H13NO/c1-9-6-2-3-7(9)5-8(10)4-6/h6-7H,2-5H2,1H3
- SMILES： O=C1C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N2C([H])([H])[H]
- BRN： 2329

Computed Properties

Exact Mass: 139.099714g/mol
Surface Charge: 0
XLogP3: 0.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 139.099714g/mol
Monoisotopic Mass: 139.099714g/mol
Topological Polar Surface Area: 20.3Å²
Heavy Atom Count: 10
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 0.75000
PSA: 20.31000
Refractive Index: 1.4598 (estimate)
Boiling Point: 218°C(lit.)
Melting Point: 41.0 to 44.0 deg-C
Flash Point: 90 ºC
Solubility: Chloroform (Slightly), Methanol (Slightly)
Color/Form: Powder
PH: 8 (18g/l, H2O, 20℃)
Solubility: Not determined
Density: 1.0268 (rough estimate)

Tropinone Security Information

WGK Germany：3
Safety Term：6.1
Safety Instruction： S23-S24/25-S36/37/39-S26-S22
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xi
Hazardous Material transportation number：1544
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： R36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

Tropinone Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tropinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00368W-5g	8-Methyl-8-azabicyclo[3.2.1]octan-3-one	532-24-1	95%	5g	$4.00	2024-04-30
A2B Chem LLC	AB47264-5g	(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-one	532-24-1	95%	5g	$4.00	2024-04-19
abcr	AB174210-5 g	Tropinone, 97%; .	532-24-1	97%	5g	€71.50	2023-05-07
Apollo Scientific	OR27706-5g	8-Methyl-8-azabicyclo[3.2.1]octan-3-one	532-24-1	95%	5g	£10.00	2024-07-24
Enamine	EN300-36457-0.05g	8-methyl-8-azabicyclo[3.2.1]octan-3-one	532-24-1	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D514665-1g	Tropinone	532-24-1	97%	1g	$325	2022-09-07
Life Chemicals	F0001-1371-0.25g	8-methyl-8-azabicyclo[3.2.1]octan-3-one	532-24-1	95%+	0.25g	$35.0	2023-11-21
MedChemExpress	HY-Y0135-100mg	Tropinone	532-24-1	99.57%	100mg	￥500	2024-07-19
PhytoLab	84095-50mg	Tropinone	532-24-1	≥ 95.0 %	50mg	€108
S e l l e c k ZHONG GUO	S5687-25mg	Tropinone	532-24-1	99.66%	25mg	¥795.26	2023-09-15